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Compound of Interest

Compound Name: 2-Hydroxy-3,5-dinitropyridine

CAS No.: 2980-33-8

Cat. No.: B1346602

Get Quote

Introduction
2-Hydroxy-3,5-dinitropyridine is a significant nitropyridine derivative, appearing as a yellow

crystalline powder.[1][2] It serves as a crucial intermediate in the synthesis of various complex

organic molecules, including pharmaceuticals and dyes.[3] Furthermore, its lead salt is utilized

as a catalyst in the solid propellant industry.[1][2][4] Given its diverse applications, the accurate

and precise quantification of 2-Hydroxy-3,5-dinitropyridine is paramount for quality control,

process optimization, and research and development.

This comprehensive guide provides detailed analytical techniques and protocols for the robust

quantification of 2-Hydroxy-3,5-dinitropyridine. The methodologies are designed to be

implemented by researchers, scientists, and drug development professionals, ensuring

scientific integrity and trustworthy results. The protocols are grounded in established analytical

principles and draw upon methodologies for structurally similar compounds, adapted to the

specific properties of the target analyte.
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Physicochemical Properties of 2-Hydroxy-3,5-
dinitropyridine
A thorough understanding of the analyte's properties is fundamental to developing effective

analytical methods.

Property Value Source

CAS Number 2980-33-8 [1][2][4][5]

Molecular Formula C₅H₃N₃O₅ [1][4][5]

Molecular Weight 185.09 g/mol [1][4][5]

Appearance Yellow crystalline powder [2]

Melting Point 175-179 °C [1][2][4][5]

pKa (Predicted) 4.41 ± 0.10 [1]

The presence of nitro groups and a hydroxyl group on the pyridine ring imparts significant

polarity to the molecule, influencing the choice of chromatographic conditions and sample

preparation techniques.

High-Performance Liquid Chromatography with UV
Detection (HPLC-UV)
High-Performance Liquid Chromatography (HPLC) is a cornerstone of pharmaceutical analysis,

offering high resolution, sensitivity, and reproducibility.[2] For a chromophoric molecule like 2-
Hydroxy-3,5-dinitropyridine, UV detection is a straightforward and robust quantification

method.

Principle
The analyte is dissolved in a suitable solvent and injected into a liquid stream (mobile phase)

that passes through a packed column (stationary phase). The differential partitioning of the

analyte between the two phases leads to its separation from other components. A UV detector
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measures the absorbance of the analyte as it elutes from the column, and the resulting peak

area is proportional to its concentration.

Experimental Protocol
1. Instrumentation and Chromatographic Conditions:
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Parameter Recommended Setting Rationale

HPLC System
Quaternary or Binary HPLC

with UV/PDA Detector

Standard for pharmaceutical

analysis.

Column
C18 Reverse-Phase (e.g., 4.6

x 150 mm, 5 µm)

The non-polar stationary

phase is suitable for retaining

and separating polar

nitroaromatic compounds.

Mobile Phase A 0.1% Formic Acid in Water
Provides good peak shape and

resolution for polar analytes.[6]

Mobile Phase B Acetonitrile
A common organic modifier in

reverse-phase HPLC.

Gradient Elution

0-2 min: 10% B; 2-15 min: 10-

80% B; 15-18 min: 80% B; 18-

20 min: 10% B

A gradient is necessary to

elute the polar analyte with

good peak shape and to clean

the column of any less polar

impurities.

Flow Rate 1.0 mL/min
A standard flow rate for a 4.6

mm ID column.

Column Temperature 30 °C

Controlled temperature

ensures reproducible retention

times.

Detection Wavelength 238 nm

Based on typical absorbance

maxima for related nitro-

substituted pyridine

compounds.[7] A full UV scan

of a standard solution should

be performed to determine the

optimal wavelength.

Injection Volume 10 µL
A typical injection volume for

analytical HPLC.

2. Preparation of Solutions:
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Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 2-Hydroxy-3,5-
dinitropyridine reference standard and dissolve in a 100 mL volumetric flask with a 50:50

mixture of acetonitrile and water.

Working Standard Solutions: Prepare a series of dilutions from the stock solution to create

calibration standards ranging from 1 µg/mL to 50 µg/mL. The diluent should be the initial

mobile phase composition (90:10 Water:Acetonitrile with 0.1% Formic Acid).

Sample Preparation: Accurately weigh the sample containing 2-Hydroxy-3,5-
dinitropyridine and dissolve it in the diluent to achieve a final concentration within the

calibration range. Filter the solution through a 0.45 µm syringe filter before injection to

protect the column.[3][8]

3. Method Validation (as per ICH Guidelines):[1][2][4][5]

A rigorous validation process is essential to ensure the reliability of the analytical method.
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Validation Parameter Procedure Acceptance Criteria

Specificity

Analyze a blank (diluent), a

placebo (if applicable), and the

analyte standard.

No interfering peaks at the

retention time of the analyte.

Linearity

Analyze the calibration

standards in triplicate. Plot a

graph of peak area versus

concentration.

Correlation coefficient (r²) ≥

0.999.

Accuracy (% Recovery)

Analyze samples spiked with

known amounts of the analyte

at three concentration levels

(e.g., 80%, 100%, 120% of the

target concentration) in

triplicate.

98.0% - 102.0% recovery.

Precision (RSD%)

Repeatability: Analyze six

replicate preparations of the

same sample at 100% of the

target concentration.

Intermediate Precision: Repeat

the analysis on a different day

with a different analyst.

RSD ≤ 2.0%.

Limit of Detection (LOD)
Determined based on a signal-

to-noise ratio of 3:1.

Report the calculated

concentration.

Limit of Quantification (LOQ)
Determined based on a signal-

to-noise ratio of 10:1.

Report the calculated

concentration.

Workflow Diagram
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Caption: HPLC-UV analysis workflow for 2-Hydroxy-3,5-dinitropyridine.

UV-Visible Spectrophotometry
For routine analysis of pure samples or simple formulations where interfering substances are

minimal, UV-Visible spectrophotometry offers a rapid and cost-effective quantification method.

Principle
This technique relies on the Beer-Lambert law, which states that the absorbance of a solution

is directly proportional to the concentration of the absorbing species and the path length of the

light passing through the solution. By measuring the absorbance of a sample at a specific

wavelength, its concentration can be determined.[6][9]

Experimental Protocol
1. Instrumentation:

A double-beam UV-Visible spectrophotometer with a wavelength range of at least 200-400

nm.

2. Preparation of Solutions:
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Solvent Selection: A suitable solvent should be chosen that dissolves the analyte and is

transparent in the UV region of interest. A mixture of methanol and water is a good starting

point.

Standard Stock Solution (100 µg/mL): Prepare as described in the HPLC section.

Working Standard Solutions: Prepare a series of dilutions from the stock solution to create

calibration standards (e.g., 2, 4, 6, 8, 10 µg/mL).

3. Determination of Analytical Wavelength (λmax):

Scan a mid-range standard solution (e.g., 6 µg/mL) across the UV spectrum (e.g., 200-400

nm) against a solvent blank.

The wavelength of maximum absorbance (λmax) should be used for quantification to ensure

maximum sensitivity and adherence to the Beer-Lambert law. Based on literature for similar

compounds, the λmax is expected to be in the 230-280 nm range.

4. Quantitative Analysis:

Measure the absorbance of each working standard solution and the sample solution at the

determined λmax.

Construct a calibration curve by plotting absorbance versus concentration for the standard

solutions.

Determine the concentration of the analyte in the sample solution using the linear regression

equation from the calibration curve.

Data Presentation
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Concentration (µg/mL) Absorbance at λmax (AU)

2.0 [Typical Absorbance]

4.0 [Typical Absorbance]

6.0 [Typical Absorbance]

8.0 [Typical Absorbance]

10.0 [Typical Absorbance]

Sample [Measured Absorbance]

Linearity: The method should demonstrate a linear relationship between absorbance and

concentration with a correlation coefficient (r²) ≥ 0.999.

Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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